Cas no 952138-18-0 (7-methoxy-1,4-dihydro-1,6-naphthyridin-4-one)

• Product Name: 7-methoxy-1,4-dihydro-1,6-naphthyridin-4-one
• CAS No: 952138-18-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11501416
• CID: 1122944
• PubChem ID: 53487122
• Update Time: 2025-10-29

7-methoxy-1,4-dihydro-1,6-naphthyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1,6-Naphthyridin-4(1H)-one
• 7-methoxy-1H-1,6-naphthyridin-4-one
• 7-methoxy-1,4-dihydro-1,6-naphthyridin-4-one
• SCHEMBL2210861
• 7-Methoxy-1H-[1.6]naphthyridin-4-one
• SY234039
• AS-38018
• PB17833
• A915683
• CNB13818
• AKOS006325868
• 952138-18-0
• DTXSID80705263
• MFCD11501416
• 7-methoxy-1h-[1,6]naphthyridin-4-one
• PADPYHKTKLDHPP-UHFFFAOYSA-N
• 7-Methoxy-1,6-naphthyridin-4-ol
• CS-0050011
• DB-296794

• MDL： MFCD11501416
• Inchi： 1S/C9H8N2O2/c1-13-9-4-7-6(5-11-9)8(12)2-3-10-7/h2-5H,1H3,(H,10,12)
• InChI Key： PADPYHKTKLDHPP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=N1)C(C=CN2)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 7-methoxy-1,4-dihydro-1,6-naphthyridin-4-one

Exploring the Potential of 7-Methoxy-1,4-dihydro-1,6-naphthyridin-4-one (CAS No. 952138-18-0): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, 7-Methoxy-1,4-dihydro-1,6-naphthyridin-4-one (CAS No. 952138-18-0) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This heterocyclic molecule, characterized by its naphthyridine core and methoxy substitution, is increasingly studied for its role in drug discovery and material science. Researchers are particularly intrigued by its bioactive potential, as it shares structural similarities with other pharmacologically active naphthyridine derivatives.

The compound’s CAS No. 952138-18-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 7-methoxy-1,6-naphthyridin-4(1H)-one, reflects the IUPAC nomenclature rules, while its molecular formula (C₉H₈N₂O₂) highlights a balance of aromaticity and functional versatility. Recent literature suggests that this compound may exhibit selective binding affinity to certain enzymatic targets, sparking discussions about its utility in designing next-generation therapeutics.

One of the most searched questions surrounding 7-Methoxy-1,4-dihydro-1,6-naphthyridin-4-one relates to its synthetic routes. Current methodologies often involve Pd-catalyzed cross-coupling or microwave-assisted cyclization, techniques aligned with green chemistry trends. Another hot topic is its potential role in addressing antibiotic resistance, as naphthyridine scaffolds are known to interact with bacterial DNA gyrase. However, rigorous in vitro and in vivo studies are still needed to validate these hypotheses.

From an industrial perspective, the demand for high-purity 952138-18-0 has grown, driven by its use as a building block in organic synthesis. Suppliers emphasize HPLC-grade standards to meet the stringent requirements of pharmaceutical R&D. Meanwhile, computational chemists leverage molecular docking simulations to predict its interactions with proteins, a strategy that aligns with the rise of AI-driven drug design.

Environmental and safety profiles of CAS No. 952138-18-0 are also under scrutiny. While not classified as hazardous, proper handling protocols (e.g., PPE usage) are recommended due to limited toxicological data. This cautious approach resonates with the broader push for sustainable lab practices, a theme frequently highlighted in scientific forums.

In summary, 7-Methoxy-1,4-dihydro-1,6-naphthyridin-4-one represents a compelling case study at the intersection of chemistry and biomedicine. Its structural modularity, coupled with emerging applications, positions it as a candidate for future breakthroughs. As research progresses, collaborations between academia and industry will be pivotal in unlocking its full potential.